4-Bromo-1-cyclopentoxy-2-nitrobenzene

• CAS No.: 871830-22-7
• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol
• IUPAC Name: 4-bromo-1-cyclopentyloxy-2-nitrobenzene
• InChI: InChI=1S/C11H12BrNO3/c12-8-5-6-11(10(7-8)13(14)15)16-9-3-1-2-4-9/h5-7,9H,1-4H2
• InChI Key: DOFMKKALRMNHEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=C(C=C(C=C2)Br)[N+](=O)[O-]

Description

4-Bromo-1-cyclopentoxy-2-nitrobenzene is a useful research compound. Its molecular formula is C11H12BrNO3 and its molecular weight is 286.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-bromo-2-nitrophenol (1.0 g, 4.6 mmol), cyclopentanol (600 mg, 7.0 mmol) and Ph3P (1.47 g, 5.6 mmol) in THF (50 mL) at 0° C. was portion-wise added diisopropylazodicarboxylate (1.52 g, 7.5 mmol) in THF (10 mL) and the resulting mixture was left to stir overnight at ambient temperature. Solvent removal and purification by chromatography on silica gel afforded the sub-title compound (1.24 g, 94%).